Cas no 869070-39-3 (phenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate)
869070-39-3 structure
Product Name:phenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate
CAS No:869070-39-3
MF:C12H12N2O5S
MW:296.299081802368
CID:6342560
PubChem ID:7197007
Update Time:2024-01-06
phenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- phenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate
- CHEBI:112822
- CHEMBL1363759
- phenyl 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate
- SMR000323687
- AKOS008297126
- F1850-0005
- SR-01000017137
- Q27193281
- DTXSID901324979
- HMS2725H19
- MLS000624384
- SR-01000017137-1
- 1,3-dimethyl-2,4-dioxo-5-pyrimidinesulfonic acid phenyl ester
- 869070-39-3
-
- Inchi： 1S/C12H12N2O5S/c1-13-8-10(11(15)14(2)12(13)16)20(17,18)19-9-6-4-3-5-7-9/h3-8H,1-2H3
- InChI Key： QJDFIELPDVVWKB-UHFFFAOYSA-N
- SMILES： S(C1=CN(C)C(N(C)C1=O)=O)(=O)(=O)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 296.04669266g/mol
- Monoisotopic Mass: 296.04669266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 543
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 92.4Ų
phenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1850-0005-2μmol |
phenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate |
869070-39-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1850-0005-5μmol |
phenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate |
869070-39-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1850-0005-10μmol |
phenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate |
869070-39-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1850-0005-20μmol |
phenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate |
869070-39-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1850-0005-1mg |
phenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate |
869070-39-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1850-0005-2mg |
phenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate |
869070-39-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1850-0005-3mg |
phenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate |
869070-39-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1850-0005-4mg |
phenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate |
869070-39-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1850-0005-5mg |
phenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate |
869070-39-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1850-0005-10mg |
phenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate |
869070-39-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
phenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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